Cas no 71683-03-9 (3-(5-methylthiophen-2-yl)-3-oxopropanenitrile)

• Product Name: 3-(5-methylthiophen-2-yl)-3-oxopropanenitrile
• CAS No: 71683-03-9
• CID: 4657714
• Update Time: 2025-10-22

3-(5-methylthiophen-2-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylthiophen-2-yl)-3-oxopropanenitrile
• 2-Thiophenepropanenitrile, 5-methyl-β-oxo-

Additional information on 3-(5-methylthiophen-2-yl)-3-oxopropanenitrile

Comprehensive Overview of 3-(5-methylthiophen-2-yl)-3-oxopropanenitrile (CAS No. 71683-03-9)

3-(5-methylthiophen-2-yl)-3-oxopropanenitrile, with the CAS number 71683-03-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a thiophene ring, is widely studied for its potential applications in drug synthesis and material science. Its unique molecular structure, combining a methylthiophene moiety with a β-ketonitrile group, makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for heterocyclic compounds like 3-(5-methylthiophen-2-yl)-3-oxopropanenitrile has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted drug discovery. The compound’s electron-rich thiophene ring enhances its reactivity, enabling diverse functionalization pathways.

From an industrial perspective, 71683-03-9 is valued for its stability and scalability in synthetic processes. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) and nucleophilic substitutions makes it a preferred choice for fine chemical manufacturers. Additionally, its low environmental persistence aligns with the increasing regulatory emphasis on green chemistry principles.

The compound’s nomenclature often leads to queries like "3-(5-methylthiophen-2-yl)-3-oxopropanenitrile synthesis" or "CAS 71683-03-9 applications" in scientific databases. These search trends reflect its relevance in medicinal chemistry and material engineering. Recent studies also explore its utility in organic electronics, leveraging the thiophene unit’s conductive properties for semiconductor development.

Quality control of 3-(5-methylthiophen-2-yl)-3-oxopropanenitrile involves rigorous HPLC and NMR analyses to ensure purity, a critical factor for high-yield reactions. Suppliers often highlight its ≥98% purity grade to meet GMP standards, addressing the pharmaceutical sector’s stringent requirements. Storage recommendations typically include anhydrous conditions to prevent hydrolysis of the nitrile group.

Emerging applications in catalysis and polymer science further expand the compound’s market potential. For instance, its incorporation into ligand designs for transition-metal catalysts demonstrates its adaptability. Environmental scientists also investigate its biodegradation pathways, responding to the demand for sustainable chemical solutions.

In summary, 3-(5-methylthiophen-2-yl)-3-oxopropanenitrile (CAS 71683-03-9) exemplifies the intersection of structural versatility and functional utility. Its role in advancing drug discovery, material innovation, and green synthesis underscores its importance in contemporary chemistry. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings.